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Compound of Interest

Compound Name: N 0861

Cat. No.: B1214406 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of N 0861, identified as Demeton (mixed isomers). The following procedures are critical for

ensuring the safety of laboratory personnel and the protection of the environment.

Safety and Handling
Demeton is a highly toxic substance that can be fatal if swallowed, inhaled, or in contact with

skin. It is also very toxic to aquatic organisms.[1] Personnel handling this chemical must be

thoroughly trained and equipped with appropriate personal protective equipment (PPE).

Key Hazards:

Acute Effects: May cause effects on the nervous system, leading to cardiac disorders,

convulsions, and respiratory failure.[1] Cholinesterase inhibition is a primary mechanism of

toxicity.[1]

Delayed Effects: Symptoms may be delayed.[1]

Environmental Hazard: Very toxic to aquatic life.[1]

Personal Protective Equipment (PPE):

Respiratory Protection: Ventilation, local exhaust, or breathing protection is required.

Hand Protection: Protective gloves are mandatory.
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Eye Protection: A face shield or eye protection in combination with breathing protection

should be worn.

Skin Protection: A chemical protection suit, including self-contained breathing apparatus, is

necessary for handling spills.

Quantitative Data Summary
Property Value/Information

Physical State Colorless liquid

Boiling Point 224 °C (435 °F)

Density 1.11 g/cm³ at 25 °C (77 °F)

Air Contamination
A harmful contamination of the air will be

reached rather slowly on evaporation at 20°C.

UN Hazard Class 6.1 (Toxic)

UN Subsidiary Risks 3 (Flammable liquid)

UN Packing Group I (High danger)

Carcinogenicity

Not identified as a probable, possible, or

confirmed human carcinogen by IARC, NTP, or

OSHA.

Experimental Protocols
Spill Response and Disposal:

In the event of a spill, the following steps must be taken immediately:

Evacuate: Evacuate the danger area and consult an expert.

Containment: Collect leaking and spilled liquid in sealable containers as far as possible.

Absorption: Absorb the remaining liquid in sand or other inert absorbent material.

Collection: Carefully collect the absorbed material and move it to a safe place.
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Decontamination: Rinse the area with water, but prevent runoff from entering the

environment.

Waste Disposal: Dispose of the collected waste in sealed containers as hazardous chemical

waste. Do NOT allow this chemical to enter the environment.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of N 0861 (Demeton).
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Caption: Workflow for the safe disposal of N 0861 (Demeton).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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